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Compound of Interest |

Compound Name: Dextrorphan-d3
CAS No.: 1217978-17-0
Cat. No.: B059725
. J

Executive Summary & Core Directive

Dextrorphan-d3 (Deuterated Dextrorphan) is a stable isotope-labeled internal standard used
primarily in LC-MS/MS quantification of Dextromethorphan metabolites. While its parent
compound (Dextromethorphan) is an OTC antitussive and its enantiomer (Levorphanol) is a
Schedule Il controlled substance, Dextrorphan is specifically excluded from Controlled
Substance scheduling by the US DEA.

However, as a chemical entity, it presents significant acute toxicity and flammability hazards,
particularly when supplied in methanolic solution. This guide mandates a Chemical Waste
disposal pathway, strictly prohibiting disposal via municipal waste or sanitary sewer systems.

Hazard Identification & Technical Specifications

Before initiating disposal, the operator must acknowledge the dual-nature hazard: the
pharmacological potency of the morphinan scaffold and the physicochemical risks of the
solvent carrier (Methanol).

Chemical & Regulatory Profile
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Parameter

Specification

Compound Name

Dextrorphan-d3 (typically in Methanol)

CAS Number

524713-57-3 (labeled); 125-73-5 (unlabeled)

DEA Status

Exempt/Non-Controlled (Cited: 21 CFR
1308.12(b)(1))

RCRA Waste Code

D001 (Ignitable), FOO3 (Spent Solvent -
Methanol)

Primary Hazard

Flammable Liquid, Acute Toxicity (Oral/Dermal)

GHS Classification Table

The following hazards dictate the Personal Protective Equipment (PPE) and containment

strategy.
Hazard Class Category Signal Word H-Code Description
Flammable Highly flammable
DANGER H225
Liquid liquid and vapor.
o Toxic if

Acute Toxicity 3 DANGER H301
swallowed.
Causes damage

STOT-SE 1 DANGER H370 to organs (Eyes,
CNS).
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Scientist's Note: The "d3" deuteration does not alter the chemical toxicity profile compared to
the unlabeled standard, but it does require strict inventory reconciliation to prevent "ghost
peaks" in future mass spectrometry baselines caused by mishandled waste containers in the

lab.

Regulatory Validation (The "Why")

Trust in this protocol relies on understanding the legal distinction between stereoisomers.

e The Enantiomer Trap: Dextrorphan is the dextrorotatory enantiomer of the morphinan
structure. Its levorotatory counterpart, Levorphanol, is a Schedule Il opioid.[1]

e The Exemption: Under 21 CFR 1308.12(b)(1), the DEA explicitly lists "Opium and opiate...
excluding... dextrorphan” from Schedule Il [1].[1]

e Operational Implication: You do not need to utilize a reverse distributor (DEA Form 41) for
Dextrorphan-d3. It is managed purely as Hazardous Chemical Waste.

Disposal Workflow Visualization

The following decision tree illustrates the "Cradle-to-Grave" workflow for Dextrorphan-d3
ampules and working solutions.
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Waste Generation
(Expired/Spent Dextrorphan-d3)

Analyze Physical State

Liquid Waste Solid/Container Waste
(Working Solutions/Stock) (Empty Ampules/Vials)
Triple Rinse?

Contains CI/Br/F |No Halogens No (Residuals Present) Yes (RCRA Empty)

Broken Glass/Sharps Defaced Trash

(Chemically Contaminated) (Only if Triple Rinsed)

Halogenated Waste Stream Non-Halogenated Organic
(e.g., DCM mixes) (Methanol/Acetonitrile)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Dextrorphan-d3 waste streams based on solvent

composition and container status.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal & Inventory

Objective: Ensure data integrity and financial accountability.

 Inventory Reconciliation: Mark the specific vial/ampule as "DISPOSED" in your LIMS or
chemical inventory system.

o Reasoning: Dextrorphan-d3 is a high-value internal standard. Failure to log disposal
leads to "phantom inventory," causing future experiment delays when researchers believe
stock exists but cannot be found.
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o Label Defacement: If the container is intact, use a permanent marker to cross out the
chemical name and barcode.

o Reasoning: Prevents accidental use of expired/degraded standards which would
compromise Mass Spec calibration curves.

Phase 2: Waste Segregation (The "How")

Scenario A: Liquid Waste (Expired Stock/Dilutions)
o Select Stream: Identify the solvent. Dextrorphan-d3 is usually supplied in Methanol.
o Combine: Pour into the Non-Halogenated Organic Solvent waste carboy.

o Critical Check: Do not mix with Nitric Acid or strong oxidizers. Methanol + Oxidizers can
create unstable, explosive mixtures.

e Log: Record the volume and constituent ("Methanol, trace Dextrorphan") on the waste tag.
Scenario B: Empty Ampules & Vials

» Residual Assessment: If the ampule contains <3% of its volume, it is considered "RCRA
Empty."

o Disposal: Place the entire ampule (cap and body) into the Chemically Contaminated Sharps
container (usually a rigid yellow or red bin).

o Safety Rule: Do NOT attempt to recap open ampules. This is a primary cause of
lacerations in the lab.

Phase 3: Final Handoff

o Seal & Tag: Ensure the waste container is capped (not just covered) and the hazardous
waste label is fully completed with the start date.

o Contact EHS: Schedule pickup according to your facility's 90-day or 180-day accumulation
limit.
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Emergency Procedures
Spills (Methanol Solution)

Since Dextrorphan-d3 is often in methanol, the flammability of the solvent is the immediate
threat.

Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Nitrile gloves are sufficient for incidental splash; use butyl rubber for major spills.

Containment: Use a solvent spill kit (absorbent pads/vermiculite).

Deactivation: No specific chemical deactivation is required for Dextrorphan; physical removal
via absorption is standard.

EXxposure

o Skin Contact: Wash with soap and water for 15 minutes. Methanol absorbs transdermally;
monitor for systemic toxicity.

» Ingestion: Seek medical attention immediately. Do not induce vomiting due to aspiration risk
of the solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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